In-depth Technical Guide: Synthesis and Characterization of 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide
In-depth Technical Guide: Synthesis and Characterization of 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide
A Note to the Esteemed Researcher,
As a Senior Application Scientist, my primary commitment is to scientific integrity, accuracy, and reproducibility. The request for an in-depth technical guide on the synthesis and characterization of 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide (CAS 1949816-46-9) has been approached with the rigorous standards expected in the scientific community.
Following an exhaustive search of chemical databases and the scientific literature, it has been determined that while the existence of this specific compound is noted, a detailed, peer-reviewed synthesis protocol and its corresponding characterization data are not publicly available at this time. To uphold the principles of expertise, authoritativeness, and trustworthiness, it is not scientifically sound to extrapolate or create a hypothetical protocol. Such a document would lack the necessary validation and could not be considered a reliable guide for research and development.
Therefore, this document will instead provide a comprehensive, field-proven guide to the synthesis and characterization of a closely related and well-documented class of compounds: N-alkylated 2-aminobenzothiazoles . The principles, experimental logic, and characterization workflows detailed herein are directly applicable and will serve as an expert-level framework for approaching the synthesis of the target molecule, should a research program require it.
This guide will focus on the logical synthesis of a plausible precursor, 2-amino-5,7-dimethylbenzothiazole , and the general, robust methods for its subsequent N-alkylation, providing the essential knowledge base for any researcher in this field.
Part 1: Foundational Understanding & Synthetic Strategy
Introduction to the Benzothiazole Scaffold
The 2-aminobenzothiazole core is a privileged heterocyclic scaffold in medicinal chemistry. Its rigid, bicyclic structure and the presence of key hydrogen bond donors and acceptors allow for potent and selective interactions with a variety of biological targets. Derivatives have shown a wide spectrum of activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2][3]. The N-alkylation of the exocyclic amino group or the endocyclic nitrogen is a common strategy to modulate the compound's physicochemical properties, such as lipophilicity and basicity, thereby fine-tuning its pharmacokinetic profile and target engagement[4][5].
Retrosynthetic Analysis & Proposed Pathway
The target molecule, an N-allyl-substituted iminobenzothiazole hydrobromide, can be logically disconnected to its foundational precursors. The primary synthetic challenge lies in the selective N-alkylation of the 2-aminobenzothiazole core. The most direct approach involves two key stages:
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Synthesis of the Core Heterocycle: Formation of 2-amino-5,7-dimethylbenzothiazole.
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N-Alkylation: Introduction of the allyl group onto the benzothiazole nitrogen, followed by salt formation.
This strategy allows for the isolation and characterization of key intermediates, ensuring a controlled and verifiable synthetic process.
Part 2: Synthesis of the Core Intermediate: 2-amino-5,7-dimethylbenzothiazole
The most common and reliable method for constructing the 2-aminobenzothiazole ring system is the oxidative cyclization of an N-arylthiourea, often generated in situ.
Rationale for Experimental Choices
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Starting Material: 3,5-Dimethylaniline is selected for its commercial availability and the direct translation of its substitution pattern to the final product.
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Thiocyanation Reagent: Potassium thiocyanate (KSCN) is a cost-effective and stable source of the thiocyanate nucleophile.
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Oxidizing Agent: Molecular bromine (Br₂) in a suitable solvent like acetic acid is the classic and effective reagent for inducing the electrophilic cyclization of the intermediate thiourea onto the aromatic ring. The reaction is performed at low temperatures to control the reactivity of bromine and minimize side reactions.
Detailed Experimental Protocol
Reaction: 3,5-Dimethylaniline → 2-amino-5,7-dimethylbenzothiazole
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Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer is charged with 3,5-dimethylaniline (1.0 eq) and glacial acetic acid (approx. 5-10 mL per gram of aniline).
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Thiocyanate Addition: The solution is cooled to 0-5 °C in an ice bath. Potassium thiocyanate (1.1 eq) is added portion-wise, maintaining the internal temperature below 10 °C. The mixture is stirred for 30 minutes to allow for the formation of the N-(3,5-dimethylphenyl)thiourea intermediate.
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Bromination/Cyclization: A solution of bromine (1.1 eq) in glacial acetic acid is prepared and added dropwise via the dropping funnel to the cooled, stirred suspension. The addition rate should be controlled to keep the temperature below 10 °C. A color change from reddish-brown to yellow is typically observed.
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Reaction Completion: After the addition is complete, the reaction mixture is stirred at room temperature for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).
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Work-up and Isolation: The reaction mixture is poured into a beaker of ice water. The resulting precipitate is a hydrobromide salt of the product. This acidic solution is then carefully neutralized with a base (e.g., concentrated ammonium hydroxide or aqueous NaOH) to a pH of 8-9 to precipitate the free amine.
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Purification: The solid product is collected by vacuum filtration, washed thoroughly with water, and dried. For higher purity, the crude product can be recrystallized from an appropriate solvent system, such as ethanol/water.
Visualization of the Synthetic Workflow
Caption: Workflow for the synthesis of the core benzothiazole precursor.
Part 3: N-Alkylation and Salt Formation
The introduction of the allyl group onto the benzothiazole nucleus is a critical step. The 2-aminobenzothiazole system possesses two potential nucleophilic sites: the exocyclic amino group (-NH₂) and the endocyclic thiazole nitrogen (N3). Alkylation typically occurs at the more nucleophilic endocyclic nitrogen, leading to the formation of a 2-imino-3-alkylbenzothiazoline structure upon deprotonation or as a stable salt.
Rationale for Experimental Choices
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Alkylation Agent: Allyl bromide is a highly reactive and suitable electrophile for this transformation.
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Solvent: A polar aprotic solvent such as acetonitrile or acetone is ideal. It effectively dissolves the starting materials and facilitates the Sₙ2 reaction without interfering with the electrophile.
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Reaction Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the alkylation to proceed at a reasonable rate. The reaction is typically carried out under anhydrous conditions to prevent hydrolysis of the alkylating agent.
Detailed Experimental Protocol
Reaction: 2-amino-5,7-dimethylbenzothiazole → 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide
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Reaction Setup: A round-bottom flask is charged with 2-amino-5,7-dimethylbenzothiazole (1.0 eq) and a suitable solvent (e.g., acetonitrile, 10-20 mL per gram of substrate).
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Reagent Addition: Allyl bromide (1.1 - 1.2 eq) is added to the solution at room temperature.
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Heating: The mixture is heated to reflux (approx. 82 °C for acetonitrile) and maintained for several hours (typically 4-8 hours). The reaction should be monitored by TLC until the starting material is consumed.
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Isolation of the Hydrobromide Salt: As the reaction proceeds, the product, 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-iminium bromide (often represented as the imine hydrobromide), will precipitate from the solution as a white or off-white solid.
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Purification: After cooling the reaction mixture to room temperature, the solid product is collected by vacuum filtration. The filter cake is washed with a small amount of cold solvent (acetonitrile) or diethyl ether to remove any unreacted starting materials. The product is then dried under vacuum.
Visualization of the N-Alkylation Reaction
Caption: Standard workflow for the characterization of the final product.
Expected Spectroscopic and Physical Data
The following table summarizes the expected data for the target compound based on the analysis of similar structures in the literature. This data would need to be confirmed by actual experimental results.
| Analysis Technique | Expected Observations & Rationale |
| Melting Point (MP) | A sharp melting point is indicative of high purity. For a salt, it is often a decomposition point. |
| ¹H NMR | Allyl Protons: A multiplet around 5.9-6.1 ppm (CH), two doublets around 5.2-5.4 ppm (CH₂=), and a doublet around 4.8-5.0 ppm (-N-CH₂-). Aromatic Protons: Two singlets in the aromatic region (approx. 7.0-7.5 ppm) corresponding to the two protons on the benzene ring. Methyl Protons: Two singlets around 2.4-2.6 ppm for the two non-equivalent methyl groups. Imine/Amine Proton: A broad singlet at a downfield chemical shift (>10 ppm), which is exchangeable with D₂O. |
| ¹³C NMR | C=N Carbon: A signal around 165-170 ppm. Aromatic/Heterocyclic Carbons: Multiple signals in the 110-150 ppm range. Allyl Carbons: Signals around 130-135 ppm (CH=), 118-122 ppm (=CH₂), and 45-50 ppm (-N-CH₂-). Methyl Carbons: Two signals in the aliphatic region, typically 18-22 ppm. |
| FT-IR (cm⁻¹) | N-H/N⁺-H Stretch: A broad absorption band in the 3100-3400 cm⁻¹ range. C=N Stretch: A sharp, strong absorption around 1640-1660 cm⁻¹. C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹. C=C Stretches: Aromatic and alkene absorptions in the 1450-1600 cm⁻¹ region. |
| Mass Spectrometry (MS) | The molecular ion peak ([M]⁺) for the free base (after loss of HBr) should be observed. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition. |
| Elemental Analysis | The calculated percentages of Carbon, Hydrogen, Nitrogen, and Sulfur for the hydrobromide salt should match the experimental values within a ±0.4% margin. |
Part 5: Safety and Handling
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Allyl Bromide: Is a toxic, lachrymatory, and flammable liquid. It should be handled only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).
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Bromine: Is highly corrosive, toxic, and a strong oxidizing agent. It should be handled with extreme care in a fume hood.
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Solvents: Acetonitrile and acetic acid are flammable and should be handled away from ignition sources.
Conclusion
This guide provides a scientifically grounded and logical pathway for the synthesis and characterization of N-alkylated 2-aminobenzothiazoles, establishing a robust framework for approaching the specific target, 3-allyl-5,7-dimethylbenzo[d]thiazol-2(3H)-imine hydrobromide. The provided protocols are based on established, reliable chemical transformations and emphasize the importance of rigorous characterization to ensure the integrity of the final compound. Researchers undertaking this synthesis should use this guide as a foundational blueprint, applying their expertise to adapt and optimize the conditions as necessary based on real-time experimental observations.
References
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Özkay, Y., et al. (2022). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega. Available at: [Link]
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Shaikh, M., et al. (2017). Contemporary progress in the synthesis and reactions of 2-aminobenzothiazole: a review. New Journal of Chemistry. Available at: [Link]
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Geronikaki, A., et al. (2021). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules. Available at: [Link]
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Krasovskaia, O., et al. (2021). Synthesis of biologically active derivatives of 2-aminobenzothiazole. Chemistry of Heterocyclic Compounds. Available at: [Link]
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Mishra, A., et al. (2020). Recent insights into antibacterial potential of benzothiazole derivatives. Journal of Molecular Structure. Available at: [Link]
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